4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine

• IUPAC Name: 4-bromo-5-(trifluoromethyl)benzene-1,2-diamine
• InChI: InChI=1S/C7H6BrF3N2/c8-4-2-6(13)5(12)1-3(4)7(9,10)11/h1-2H,12-13H2
• InChI Key: AKIMDXKCJKECRS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)N)Br)C(F)(F)F
• Molecular Formula: C7H6BrF3N2
• DSSTOX Substance ID: DTXSID60441495
• Molecular Weight: 255.03 g/mol
• CAS No.: 157590-60-8

Description

4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C7H6BrF3N2 and its molecular weight is 255.03 g/mol. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Chemistry and Polymer Processing

Benzene-1,3,5-tricarboxamides (BTAs) are pivotal in supramolecular chemistry due to their simple structure, ease of access, and detailed understanding of their self-assembly behavior. These compounds, similar in structural relevance to the subject compound, find applications in nanotechnology, polymer processing, and biomedical applications, highlighting the potential of "4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine" in these fields (Cantekin, de Greef, & Palmans, 2012).

Heterocyclic Compounds in Medicinal Chemistry

Triazines and their isomers, which share a similarity in the aspect of containing nitrogen atoms and potential for aromatic substitution as our subject compound, have been extensively studied for their wide spectrum of biological activities. This includes antibacterial, antifungal, anticancer, antiviral, and antimalarial properties, indicating the possible interest in exploring "this compound" for drug development (Verma, Sinha, & Bansal, 2019).

Environmental and Toxicology Studies

The environmental impact and toxicology of brominated and fluorinated compounds have been a subject of study, with research focusing on novel brominated flame retardants (NBFRs) and their occurrence in indoor air, dust, consumer goods, and food. These studies are crucial for understanding the environmental fate and potential health risks associated with such compounds, which could extend to "this compound" (Zuiderveen, Slootweg, & de Boer, 2020).

Synthetic Applications

Research on the practical synthesis of structurally complex molecules like 2-Fluoro-4-bromobiphenyl, a non-steroidal anti-inflammatory and analgesic material, showcases the synthetic interest in brominated and fluorinated compounds. Such work underscores the potential utility of "this compound" in synthetic chemistry for the development of pharmaceuticals and materials (Qiu et al., 2009).